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Compound of Interest

Compound Name:
Boc-alpha-methyl-3-methoxy-DL-

phenylalanine

CAS No.: 1185301-00-1

Cat. No.: B1463534

Get Quote

Introduction & Structural Significance
Boc-

-methyl-3-methoxy-DL-phenylalanine is a highly specialized, non-proteinogenic amino acid
derivative used primarily in the design of proteolytically stable peptidomimetics.[3][4] It
combines three critical structural modifications that alter the physicochemical and biological
profile of the parent phenylalanine residue:

-Methylation: Introduces severe steric constraint at the C

atom, restricting backbone flexibility and promoting specific secondary structures (e.g.,

-helices).[3][4] It also blocks the action of proteases and transaminases, significantly
enhancing metabolic stability.[3]

3-Methoxy Substitution: Modulates the electronic properties of the aromatic ring (electron-

donating) and provides a hydrogen bond acceptor site, potentially altering receptor binding

selectivity compared to the native phenyl ring.[3]
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Boc Protection: The tert-butyloxycarbonyl group protects the amine, making the building

block compatible with standard solid-phase peptide synthesis (SPPS) or solution-phase

chemistry.[3][4]

Physicochemical Profile
Note: Specific constants for the DL-isomer are derived from structural analogs (Boc-

-Me-Phe-OH and 3-MeO-Phe-OH) where direct experimental data is proprietary.[3][4]

Property Value / Description

Chemical Formula

Molecular Weight 309.36 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents (DCM, DMF, DMSO,

Methanol).[3][4] Sparingly soluble in water.[3][4]

Chirality

DL (Racemic mixture of

and

enantiomers at C

)

pKa (Carboxyl)
~3.5–4.0 (Estimated; slightly higher than Phe

due to steric bulk)

Melting Point
Typically 140–160 °C (Dependent on purity and

crystal habit)

Hygroscopicity Low to Moderate; store under desiccant.[3][4]

Structural & Conformational Impact
The introduction of the

-methyl group creates a quaternary carbon center, known as the "Thorpe-Ingold" or gem-
dimethyl effect analog.[3][4]
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Conformational Restriction Mechanism
Unlike standard amino acids (

flexible),

-disubstituted amino acids like this one populate a strictly limited region of the Ramachandran
plot.[3]

Helical Promotion: Strongly favors

, stabilizing

-helical or

-helical turns.[3][4]

Beta-Turn Induction: Often used to nucleate

-turns in hairpin mimetics.[3][4]

Visualization: Structural Logic & Functional Impact
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Caption: Functional decomposition of the molecule showing how specific structural

modifications translate to biological and synthetic utility.
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Synthetic Utility & Coupling Protocols
The quaternary center at the

-position creates significant steric hindrance, making standard peptide coupling difficult.[3] The
amine is nucleophilic but sterically crowded; the carboxylate is similarly shielded.[3]

Recommended Coupling Strategy
Standard carbodiimide (DCC/DIC) methods often fail or proceed with low yields.[3][4] High-

efficiency coupling reagents are required.[3][4]

Protocol: Solid-Phase Coupling to Resin[3][4]
Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-

oxid hexafluorophosphate) or PyBOP.[3][4]

Base: HOAt (1-Hydroxy-7-azabenzotriazole) is preferred over HOBt to accelerate the

reaction and suppress racemization (though less relevant for the achiral coupling step, it is

critical if coupling to a chiral center).[3][4]

Stoichiometry: Use 3–5 equivalents of the amino acid, HATU, and Base relative to the resin

loading.[3]

Conditions:

Solvent: DMF or NMP (anhydrous).[3][4]

Time: Double coupling (2 x 2 hours) or overnight reaction is recommended.

Monitoring: Kaiser test may be inconclusive due to steric bulk; chloranil test is more

reliable for secondary amines, but mass spectrometry (cleavage of a small resin sample)

is the gold standard validation.[3]

Visualization: Hindered Coupling Workflow
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Start: Resin-Bound Peptide
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Caption: Optimized workflow for coupling sterically hindered alpha-methyl amino acids.

Analytical Characterization (Expected Data)
To validate the identity of Boc-

-methyl-3-methoxy-DL-phenylalanine, look for these diagnostic signals:
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H NMR (DMSO-d

or CDCl

):

ppm (s, 9H): Boc tert-butyl group.[3][4]

ppm (s, 3H):

-Methyl group (distinct singlet, diagnostic of quaternary center).[3][4]

ppm (m, 2H):

-CH

protons (diastereotopic splitting may be observed).[3][4]

ppm (s, 3H): Methoxy (-OCH

) group.[3][4]

ppm (m, 4H): Aromatic protons (pattern consistent with 1,3-disubstitution).[3][4]

Mass Spectrometry (ESI-MS):

Positive Mode:

peak at

.[3][4]

Negative Mode:

peak at

.[3][4]

Safety & Handling
Hazards: Treat as a standard organic chemical irritant.[3][4] Avoid inhalation of dust.[3]
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Storage: Store at +2°C to +8°C. Keep container tightly closed in a dry and well-ventilated

place.

Stability: Stable under recommended storage conditions.[3][4] Avoid strong oxidizing agents

and strong acids (which will remove the Boc group).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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